Cas no 2171963-22-5 (4-(benzyloxy)-1H-indol-3-ylmethanamine)

• Product Name: 4-(benzyloxy)-1H-indol-3-ylmethanamine
• CAS No: 2171963-22-5
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 5975003
• PubChem ID: 70549215
• Update Time: 2025-05-22

4-(benzyloxy)-1H-indol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-1H-indol-3-ylmethanamine
• EN300-1275648
• 2171963-22-5
• SCHEMBL11263785
• [4-(benzyloxy)-1H-indol-3-yl]methanamine

• Inchi： 1S/C16H16N2O/c17-9-13-10-18-14-7-4-8-15(16(13)14)19-11-12-5-2-1-3-6-12/h1-8,10,18H,9,11,17H2
• InChI Key： FSXNVYKNFYETJC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC2=C1C(CN)=CN2

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4-(benzyloxy)-1H-indol-3-ylmethanamine

4-(Benzyloxy)-1H-indol-3-ylmethanamine (CAS No. 2171963-22-5): A Comprehensive Overview

4-(Benzyloxy)-1H-indol-3-ylmethanamine, identified by the CAS registry number 2171963-22-5, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's unique structure, featuring a benzyloxy group attached to the indole ring, contributes to its intriguing chemical properties and biological functions.

The synthesis of 4-(Benzyloxy)-1H-indol-3-ylmethanamine involves a multi-step process that typically begins with the preparation of the indole core. This is followed by the introduction of the benzyloxy group at the 4-position of the indole ring, which is achieved through nucleophilic aromatic substitution or other suitable methods. The final step involves the installation of the methanamine group at the 3-position, completing the structure. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, improving yield and purity while reducing reaction times.

From a pharmacological perspective, 4-(Benzyloxy)-1H-indol-3-ylmethanamine has been extensively studied for its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this compound exhibits significant activity against various targets, including enzymes involved in neurodegenerative diseases and cancer. For instance, research published in Nature Communications highlighted its ability to inhibit histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression. The compound's selectivity for certain HDAC isoforms makes it a promising candidate for targeted therapies.

In addition to its enzymatic targets, 4-(Benzyloxy)-1H-indol-3-ylmethanamine has also shown potential as a modulator of ion channels and receptors. A study in Bioorganic & Medicinal Chemistry Letters reported its activity as an antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is relevant for treating conditions such as epilepsy and neurodegenerative disorders. These findings underscore the compound's versatility as a tool for exploring diverse biological systems.

The structural features of 4-(Benzyloxy)-1H-indol-3-ylmethanamine also make it an attractive scaffold for further chemical modifications. Researchers have explored various substitution patterns on the indole ring to enhance bioavailability, potency, and selectivity. For example, substituting the benzyloxy group with other electron-donating or withdrawing groups has been shown to modulate the compound's pharmacokinetic properties and interaction with target proteins.

In terms of toxicity and safety profiles, preliminary studies indicate that 4-(Benzyloxy)-1H-indol-3-ylmethanamine exhibits low cytotoxicity in vitro, suggesting a favorable safety margin for therapeutic use. However, further studies are required to fully characterize its toxicity in vivo and assess its suitability for clinical trials.

The development of analogs based on CAS No. 2171963-22-5 continues to be an active area of research. Scientists are leveraging computational chemistry tools, such as molecular docking and machine learning algorithms, to predict optimal substitutions that enhance drug-like properties. These efforts are supported by high-throughput screening platforms that enable rapid assessment of compound libraries against various biological targets.

In conclusion, 4-(Benzyloxy)-1H-indol-3-ylmethanamine (CAS No. 2171963-22-5) represents a valuable lead compound with significant potential in drug discovery and development. Its unique structure, coupled with advances in synthetic chemistry and pharmacology, positions it as a key player in addressing unmet medical needs across multiple therapeutic areas.